1-[(5-Bromo-2-oxoindol-3-yl)amino]-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)thiourea

Specification

• Molecular Formula: C20H17BrN6O2S
• Molecular Weight: 485.4 g/mol
• IUPAC Name: 1-[(5-bromo-2-hydroxy-1H-indol-3-yl)imino]-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)thiourea
• Standard InChI: InChI=1S/C20H17BrN6O2S/c1-11-16(19(29)27(26(11)2)13-6-4-3-5-7-13)23-20(30)25-24-17-14-10-12(21)8-9-15(14)22-18(17)28/h3-10,22,28H,1-2H3,(H,23,30)
• Standard InChI Key: DDTXLWWUZXVHQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)N=NC3=C(NC4=C3C=C(C=C4)Br)O

Introduction

The compound 1-[(5-Bromo-2-oxoindol-3-yl)amino]-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)thiourea is a synthetic organic molecule that combines structural motifs from indole, pyrazolone, and thiourea derivatives. Such compounds have gained attention in medicinal chemistry due to their potential pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

This compound is characterized by:

• A 5-bromoindole moiety, which is known for its bioactive properties.

• A pyrazolone ring, often associated with anti-inflammatory and analgesic activities.

• A thiourea functional group, which contributes to its biological activity through hydrogen bonding and metal coordination.

Structural Features

The molecular structure of this compound can be divided into three key components:

• 5-Bromoindole Unit: This moiety provides the compound with aromaticity and potential for π–π stacking interactions in biological systems.

• Pyrazolone Derivative: The 1,5-dimethyl-3-oxo-2-phenylpyrazolone fragment enhances the molecule's lipophilicity and may contribute to enzyme inhibition.

• Thiourea Linkage: This group acts as a bridge between the indole and pyrazolone units, offering sites for hydrogen bonding.

The integration of these functional groups results in a molecule with diverse chemical reactivity and biological potential.

Synthesis

The synthesis of 1-[(5-Bromo-2-oxoindol-3-yl)amino]-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)thiourea typically involves:

• Starting with 5-bromoindole, which undergoes electrophilic substitution to introduce the amino group.

• Coupling the modified indole with a pyrazolone derivative through a thiourea linkage.

• Purification via recrystallization or chromatographic techniques to achieve high purity.

Characterization

The compound is characterized using advanced analytical techniques:

• NMR Spectroscopy (¹H and ¹³C): Confirms the chemical shifts corresponding to the indole, pyrazolone, and thiourea groups.

• Mass Spectrometry (MS): Determines the molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Identifies functional groups through characteristic absorption bands (e.g., C=O stretching for pyrazolone, N-H bending for thiourea).

Biological Activities

Preliminary studies suggest that this compound may exhibit:

• Antimicrobial Activity: The bromine atom on the indole ring enhances antibacterial efficacy by increasing lipophilicity and interaction with bacterial membranes.

• Anti-inflammatory Potential: Pyrazolone derivatives are known inhibitors of cyclooxygenase enzymes (COX), which mediate inflammation.

• Anticancer Properties: The thiourea group can chelate metal ions, disrupting metalloprotein function in cancer cells.

Molecular Docking Studies

Molecular docking simulations have been employed to predict the binding affinity of this compound against biological targets such as:

• Cyclooxygenase enzymes (COX).

• Lipoxygenase (LOX).

Docking results indicate strong hydrogen bonding interactions between the thiourea group and active site residues.

Future Directions

Further research is needed to:

• Evaluate its pharmacokinetics and bioavailability in vivo.

• Optimize its structure for enhanced potency and reduced toxicity.

• Investigate its mechanism of action through biochemical assays.

This compound represents a promising scaffold for drug development due to its multifunctional nature and potential therapeutic applications.